Cas no 345910-55-6 (Benzoic acid, 2-mercapto-4-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-mercapto-4-methyl-, methyl ester
• CAS No: 345910-55-6
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 3945481
• PubChem ID: 57555490
• Update Time: 2025-04-22

Benzoic acid, 2-mercapto-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-mercapto-4-methyl-, methyl ester
• methyl 4-methylthiosalicylate
• AKOS017483586
• 345910-55-6
• DB-187788
• PSHWYCLXZVNVCI-UHFFFAOYSA-N
• SCHEMBL804379
• Methyl 4-methyl-2-mercaptobenzoate
• methyl 2-mercapto-4-methylbenzoate

• Inchi： 1S/C9H10O2S/c1-6-3-4-7(8(12)5-6)9(10)11-2/h3-5,12H,1-2H3
• InChI Key： PSHWYCLXZVNVCI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C=C1S

Computed Properties

• Exact Mass: 182.04015073Da
• Monoisotopic Mass: 182.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives